Cas no 674805-02-8 (7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione)

• Product Name: 7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione
• CAS No: 674805-02-8
• MF: C₁₇H₈F₃N₃O₄S
• MW: 407.32333278656
• CID: 5224773
• Update Time: 2025-10-28

7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[3',2':4,5]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 7-(1,3-benzodioxol-5-yl)-9-(trifluoromethyl)-
• 7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C17H8F3N3O4S/c18-17(19,20)7-4-8(6-1-2-9-10(3-6)27-5-26-9)21-15-11(7)12-13(28-15)14(24)23-16(25)22-12/h1-4H,5H2,(H2,22,23,24,25)
• InChI Key： LKFBCUBTOHQUBN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C2SC3=NC(C4=CC=C5OCOC5=C4)=CC(C(F)(F)F)=C3C=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione

7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione

The compound with CAS No 674805-02-8, named 7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

Structural Analysis

The molecular structure of this compound is characterized by a pyrido-thienopyrimidine core system fused with a benzodioxole moiety at the 7-position and a trifluoromethyl group at the 9-position. The benzodioxole ring introduces electronic and steric effects that enhance the molecule's stability and bioavailability. The trifluoromethyl group further contributes to the molecule's lipophilicity and metabolic resistance. These structural features make the compound an attractive candidate for drug design.

Synthesis and Optimization

The synthesis of 7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione involves a multi-step process that combines advanced organic chemistry techniques. Recent advancements in catalytic methods have enabled the efficient construction of the pyrido-thienopyrimidine framework. Researchers have optimized reaction conditions to achieve high yields and purity levels. The incorporation of the benzodioxole and trifluoromethyl groups has been achieved through precise coupling reactions and functional group transformations.

Pharmacological Activity

Preclinical studies have demonstrated that this compound exhibits potent biological activity across multiple therapeutic targets. It has shown remarkable efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression suggests its role in anticancer drug development.

Recent research has also explored its antiviral properties. Studies indicate that the compound can inhibit viral replication by targeting essential viral proteins. This dual functionality underscores its versatility as a lead compound for drug discovery.

Applications in Drug Development

The unique combination of structural features and pharmacological properties positions this compound as a valuable asset in drug development pipelines. Its potential applications span across various therapeutic areas:

• Anticancer Therapy: The compound's ability to inhibit tumor growth and metastasis makes it a promising candidate for developing novel anticancer agents.
• Anti-inflammatory Agents: Its potent anti-inflammatory activity could lead to the development of new treatments for chronic inflammatory diseases such as arthritis and inflammatory bowel disease.
• Viral Infections: The antiviral properties of this compound offer potential solutions for combating emerging viral pathogens.
• Metabolic Disorders: Preliminary studies suggest that it may play a role in regulating metabolic pathways associated with diabetes and obesity.

Future Directions

The ongoing research on 7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione is focused on optimizing its pharmacokinetic profile and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion,7-(Benzod1,3dioxol-5-yl)-9-(trifluoromethyl)pyrido3',2':4,5thieno3,2-dpyrimidine-2,4(1H,3H)-dione represents a significant advancement in medicinal chemistry. Its structural complexity combined with diverse pharmacological activities positions it as a key player in future drug development strategies.